1-(4-chloro-1H-pyrrole-2-carbonyl)piperazine
Overview
Description
“1-(4-chloro-1H-pyrrole-2-carbonyl)piperazine” is a chemical compound with the molecular formula C9H12ClN3O and a molecular weight of 213.67 . It is a powder in physical form .
Synthesis Analysis
The synthesis of pyrrole compounds, such as “this compound”, often involves the Paal-Knorr pyrrole condensation . This reaction involves the condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water in the presence of a catalytic amount of iron (III) chloride . Other methods include the metal-catalyzed conversion of primary diols and amines to highly valuable 2,5-unsubstituted pyrroles .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H12ClN3O/c10-7-5-8(12-6-7)9(14)13-3-1-11-2-4-13/h5-6,11-12H,1-4H2 . This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
“this compound” is a powder in physical form . It has a molecular weight of 213.67 . The compound is stored at room temperature .
Scientific Research Applications
HIV-1 Reverse Transcriptase Inhibition
The synthesis and evaluation of various analogues of 1-[4-methoxy-3,5-dimethylbenzyl]-4-[3-(ethylamino)-2-pyridyl]piperazine hydrochloride led to the discovery of bis(heteroaryl)piperazines (BHAPs) that exhibited significant potency against HIV-1 reverse transcriptase (RT). This research underscores the potential application of piperazine derivatives in developing non-nucleoside reverse transcriptase inhibitors for HIV treatment (Romero et al., 1994).
Carbon Dioxide Capture
A study on concentrated aqueous piperazine solutions highlighted their novel application in carbon dioxide (CO2) capture technology. Piperazine's resistance to thermal degradation and oxidation makes it suitable for higher temperature and pressure operations in CO2 stripping processes, indicating potential energy savings and operational efficiencies (Freeman et al., 2010).
Pharmacological Research
Piperazine derivatives have been explored for their central pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects. The structural moiety of piperazine plays a crucial role in the activation of the monoamine pathway, demonstrating the compound's versatility in therapeutic applications (Brito et al., 2018).
Antimalarial Activity
Research into aryl piperazine and pyrrolidine derivatives synthesized and evaluated for their inhibitory effect on Plasmodium falciparum revealed that certain structural modifications enhance antiplasmodial activity. This suggests a promising avenue for developing new antimalarial agents using piperazine as a core structure (Mendoza et al., 2011).
Environmental and Safety Considerations
The kinetics of N-nitrosopiperazine formation from nitrite and piperazine in CO2 capture processes were studied to understand the potential health risks associated with the carcinogenic properties of N-nitrosopiperazine. This research is crucial for developing safer amine-based CO2 capture systems and identifying strategies to minimize nitrosamine formation (Goldman et al., 2013).
properties
IUPAC Name |
(4-chloro-1H-pyrrol-2-yl)-piperazin-1-ylmethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClN3O/c10-7-5-8(12-6-7)9(14)13-3-1-11-2-4-13/h5-6,11-12H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSQAPAGISIYULT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C(=O)C2=CC(=CN2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.